Cas no 53085-81-7 (Azacyclotrideca-2,4,6,8,10,12-hexaene-1-carboxylic acid, ethyl ester)

Azacyclotrideca-2,4,6,8,10,12-hexaene-1-carboxylic acid, ethyl ester structure
53085-81-7 structure
Product Name:Azacyclotrideca-2,4,6,8,10,12-hexaene-1-carboxylic acid, ethyl ester
CAS No:53085-81-7
MF:C15H17NO2
MW:243.300984144211
CID:358093
PubChem ID:12242084
Update Time:2025-04-19

Azacyclotrideca-2,4,6,8,10,12-hexaene-1-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Azacyclotrideca-2,4,6,8,10,12-hexaene-1-carboxylic acid, ethyl ester
    • ethyl 1-azacyclotrideca-2,4,6,8,10,12-hexaene-1-carboxylate
    • DTXSID30482037
    • 53085-81-7
    • Inchi: 1S/C15H17NO2/c1-2-18-15(17)16-13-11-9-7-5-3-4-6-8-10-12-14-16/h3-14H,2H2,1H3/b5-3-,6-4-,9-7-,10-8-,13-11-,14-12-
    • InChI Key: HCASWEPKCVWHPQ-JMTWDSFTSA-N
    • SMILES: O(CC)C(N1C=CC=CC=CC=CC=CC=C1)=O |c:5,7,9,11,13,15|

Computed Properties

  • Exact Mass: 243.12601
  • Monoisotopic Mass: 243.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54
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